Cas no 225386-58-3 (4-tert-Butyl-d9-phenol-2,3,5,6-d4)

4-tert-Butyl-d9-phenol-2,3,5,6-d4 is a deuterated and isotopically labeled analog of 4-tert-butylphenol, featuring deuterium substitution at the tert-butyl group (d9) and aromatic ring positions (2,3,5,6-d4). This compound is primarily utilized as an internal standard or tracer in mass spectrometry and NMR studies, ensuring high precision in quantitative analysis due to its minimal isotopic interference. Its stable isotopic labeling enhances detection sensitivity and reduces background noise in analytical applications. The compound’s structural integrity and purity make it suitable for research in environmental monitoring, metabolic studies, and chemical reaction mechanisms, where accurate isotopic tracking is critical.

4-tert-Butyl-d9-phenol-2,3,5,6-d4 structure

225386-58-3 structure

Product Name:4-tert-Butyl-d9-phenol-2,3,5,6-d4

CAS No:225386-58-3

MF:C₁₀H₁₄O

MW:155.248371601105

CID:253729

PubChem ID:90471106

Update Time:2025-06-10

4-tert-Butyl-d9-phenol-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

- Phen-2,3,5,6-d4-ol,4-[1,1-di(methyl-d3)ethyl-2,2,2-d3]- (9CI)
- 4-TERT-BUTYL-D9-PHENOL-2,3,5,6-D4
- 2,4-Dibromophenol-3,5,6-d3Please inquire
- 1219795-04-6
- HY-W144683S
- 4-n-Butylphenol--d4,OD
- 1-Butyl-2,3,5,6-tetradeuterio-4-deuteriooxybenzene
- 225386-58-3
- 1-butyl-4-[(?H)oxy](?H?)benzene
- 4-Butylphenol-d5
- F90571
- 4-n-butylphenol-2,3,5,6-d4,od
- CS-0597674
- 4-tert-Butyl-d9-phenol-2,3,5,6-d4
- Inchi： 1S/C10H14O/c1-2-3-4-9-5-7-10(11)8-6-9/h5-8,11H,2-4H2,1H3/i5D,6D,7D,8D/hD
- InChI Key： CYYZDBDROVLTJU-QBYFNKCPSA-N
- SMILES： O([2H])C1C([2H])=C([2H])C(=C([2H])C=1[2H])CCCC

Computed Properties

Exact Mass: 272.08309
Monoisotopic Mass: 155.135848796g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 93
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 52.54

4-tert-Butyl-d9-phenol-2,3,5,6-d4 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	B694106-5mg	4-tert-Butyl-d9-phenol-2,3,5,6-d4	225386-58-3	5mg	$ 110.00	2023-09-08
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A2B Chem LLC	AF31691-250mg	4-TERT-BUTYL-D9-PHENOL-2,3,5,6-D4	225386-58-3	250mg	$598.00	2024-04-20
A2B Chem LLC	AF31691-500mg	4-TERT-BUTYL-D9-PHENOL-2,3,5,6-D4	225386-58-3	500mg	$903.00	2024-04-20
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